![molecular formula C15H13ClN2O4 B5759577 5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide](/img/structure/B5759577.png)
5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide, also known as GW441756, is a selective and potent inhibitor of the BACE1 enzyme. This enzyme is responsible for the production of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease. GW441756 has shown promising results in preclinical studies and is being investigated as a potential treatment for Alzheimer's disease.
Mechanism of Action
5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide works by inhibiting the BACE1 enzyme, which is responsible for the production of beta-amyloid. By reducing beta-amyloid levels in the brain, this compound may help to slow or prevent the progression of Alzheimer's disease.
Biochemical and Physiological Effects
In addition to its effects on beta-amyloid levels and cognitive function, this compound has been shown to have other biochemical and physiological effects. For example, the compound has been shown to reduce oxidative stress and improve mitochondrial function in the brain. These effects may contribute to the neuroprotective properties of this compound.
Advantages and Limitations for Lab Experiments
One advantage of 5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide is its high selectivity for the BACE1 enzyme, which reduces the risk of off-target effects. However, the compound has a relatively short half-life and may require frequent dosing in order to maintain therapeutic levels in the brain. Additionally, the safety and efficacy of this compound in humans have not yet been established.
Future Directions
There are several future directions for research on 5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide. One area of interest is the development of more potent and selective BACE1 inhibitors. Another area of interest is the investigation of this compound in combination with other therapeutic agents for the treatment of Alzheimer's disease. Finally, further studies are needed to establish the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide involves several steps, including the reaction of 2-methoxy-5-nitrobenzoyl chloride with 2-methyl-3-nitroaniline to produce this compound. The compound is then purified using column chromatography.
Scientific Research Applications
5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide has been extensively studied in preclinical models of Alzheimer's disease. In these studies, the compound has been shown to reduce beta-amyloid levels in the brain, improve cognitive function, and reduce neuroinflammation. These findings suggest that this compound may have therapeutic potential for the treatment of Alzheimer's disease.
Properties
IUPAC Name |
5-chloro-2-methoxy-N-(2-methyl-3-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O4/c1-9-12(4-3-5-13(9)18(20)21)17-15(19)11-8-10(16)6-7-14(11)22-2/h3-8H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJGVETOTGDWCDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C2=C(C=CC(=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.